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Compound of Interest

Compound Name: 1,8-Diiodonaphthalene

Cat. No.: B175167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,8-Diiodonaphthalene is an organoiodine compound with the chemical formula C₁₀H₆I₂. It is

a halogenated derivative of naphthalene, where two iodine atoms are substituted at the peri-

positions (1 and 8). This substitution pattern imparts unique steric and electronic properties to

the molecule, making it a valuable building block in organic synthesis and a precursor for

various functional materials and molecules with potential biological activity. This technical guide

provides a comprehensive overview of the properties, synthesis, and applications of 1,8-
diiodonaphthalene, with a focus on its relevance to researchers in chemistry and drug

development.

Core Properties of 1,8-Diiodonaphthalene
The fundamental properties of 1,8-diiodonaphthalene are summarized in the tables below.

These data are essential for its handling, characterization, and application in experimental

settings.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 1730-04-7 [1][2][3][4]

Molecular Formula C₁₀H₆I₂ [4]

Molecular Weight 379.96 g/mol [4]

Appearance
Crystalline solid, light yellow to

brown
[5]

Melting Point 109-113 °C N/A

Boiling Point 384.2 ± 15.0 °C (Predicted) N/A

Density 2.265 ± 0.06 g/cm³ (Predicted) N/A

Solubility

Moderately soluble in

methylene chloride and ethyl

acetate; poorly soluble in

water.[5]

N/A

Table 2: Spectroscopic Data

Spectroscopic Technique Key Data Reference

¹³C NMR
Chemical shifts available in the

literature.
[4]

Infrared (IR) Spectroscopy Spectral data available. N/A

Mass Spectrometry Mass spectral data available. N/A

Experimental Protocols
Detailed experimental procedures are crucial for the successful synthesis and utilization of 1,8-
diiodonaphthalene. Below are representative protocols for its synthesis and a common

subsequent reaction.
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Synthesis of 1,8-Diiodonaphthalene via Sandmeyer-Type
Reaction
The synthesis of 1,8-diiodonaphthalene can be achieved from 1,8-diaminonaphthalene

through a diazotization reaction followed by iodination, a process based on the principles of the

Sandmeyer reaction.[6][7]

Materials:

1,8-Diaminonaphthalene

Hydrochloric acid (concentrated)

Sodium nitrite (NaNO₂)

Potassium iodide (KI)

Ice

Sodium thiosulfate (Na₂S₂O₃)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Diazotization: In a flask, dissolve 1,8-diaminonaphthalene in a cooled solution of

concentrated hydrochloric acid and water. While maintaining the temperature at 0-5 °C with

an ice bath, slowly add a solution of sodium nitrite in water dropwise with constant stirring.

The reaction progress should be monitored for the formation of the bis(diazonium) salt.

Iodination: In a separate flask, prepare a solution of potassium iodide in water. Slowly add

the cold bis(diazonium) salt solution to the potassium iodide solution. Nitrogen gas will

evolve. The mixture is then gently warmed to complete the reaction.

Work-up: After the reaction is complete, cool the mixture and add a solution of sodium

thiosulfate to quench any remaining iodine. The crude product is then extracted with diethyl
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ether.

Purification: The combined organic extracts are washed with water and brine, then dried over

anhydrous magnesium sulfate. The solvent is removed under reduced pressure, and the

resulting crude 1,8-diiodonaphthalene can be purified by recrystallization or column

chromatography.

Diazotization Iodination Work-up & Purification

1,8-Diaminonaphthalene HCl, H2O, 0-5 C NaNO2 (aq) Bis(diazonium) salt KI (aq) Crude 1,8-Diiodonaphthalene Work-up Purified 1,8-Diiodonaphthalene

Click to download full resolution via product page

Sonogashira Coupling Reaction with 1,8-
Diiodonaphthalene
1,8-Diiodonaphthalene can be utilized in various cross-coupling reactions, such as the

Sonogashira coupling, to form carbon-carbon bonds.[8][9][10][11] This reaction is a powerful

tool for the synthesis of complex organic molecules.

Materials:

1,8-Diiodonaphthalene

Terminal alkyne

Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

Copper(I) iodide (CuI)

Base (e.g., triethylamine)

Anhydrous and deoxygenated solvent (e.g., THF or DMF)

Procedure:
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Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add

1,8-diiodonaphthalene, the palladium catalyst, and copper(I) iodide.

Reagent Addition: Add the anhydrous and deoxygenated solvent, followed by the base and

the terminal alkyne.

Reaction: Stir the mixture at the appropriate temperature (ranging from room temperature to

elevated temperatures depending on the substrates) and monitor the reaction progress by

techniques such as TLC or GC-MS.

Work-up: Upon completion, the reaction is quenched, and the product is extracted with an

organic solvent.

Purification: The organic layer is washed, dried, and the solvent is evaporated. The crude

product is then purified by column chromatography to yield the desired alkynylated

naphthalene derivative.

1,8-Diiodonaphthalene

Reaction
(Solvent, Temp)

Terminal Alkyne Pd Catalyst, CuI
Base (e.g., Et3N)

Work-up &
Purification

1,8-Dialkynylnaphthalene

Click to download full resolution via product page
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Applications in Drug Development and Materials
Science
Derivatives of 1,8-diiodonaphthalene are of significant interest in the fields of medicinal

chemistry and materials science.[5]

Anticancer Research
Naphthalene-based compounds have shown promise as anticancer agents.[12][13][14] While

specific studies on the direct anticancer activity of 1,8-diiodonaphthalene are limited, its

derivatives, particularly naphthalimides, have been investigated for their ability to induce

apoptosis and inhibit key cellular processes in cancer cells.[13][14]

Potential Mechanisms of Action: Derivatives of naphthalene have been shown to target various

signaling pathways implicated in cancer progression. For instance, some naphthalene-based

compounds act as inhibitors of protein kinases, such as Epidermal Growth Factor Receptor

(EGFR), which is often overexpressed in various cancers.[3][5][15][16][17] Inhibition of the

EGFR signaling pathway can disrupt downstream cascades like the PI3K/Akt pathway,

ultimately leading to cell cycle arrest and apoptosis.[1][18][19][20][21]
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Materials Science
The rigid and planar structure of the naphthalene core, combined with the reactive C-I bonds,

makes 1,8-diiodonaphthalene a valuable precursor for the synthesis of novel organic

electronic materials, such as organic semiconductors and liquid crystals.[5] The introduction of

different functional groups via cross-coupling reactions allows for the fine-tuning of the

electronic and photophysical properties of the resulting materials.

Safety and Handling
1,8-Diiodonaphthalene should be handled with appropriate safety precautions. It is harmful if

swallowed and is very toxic to aquatic life with long-lasting effects. [N/A] Standard laboratory

safety practices, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat, are recommended. It should be stored in a tightly sealed container in a

cool, dry, and well-ventilated area, away from heat and direct sunlight.
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Conclusion
1,8-Diiodonaphthalene is a versatile chemical compound with significant potential in both

academic research and industrial applications. Its unique structure and reactivity make it a key

intermediate for the synthesis of a wide range of organic molecules. For researchers in drug

development, the naphthalene scaffold serves as a promising starting point for the design of

novel therapeutic agents, particularly in the field of oncology. In materials science, it provides a

robust platform for the creation of new functional materials. A thorough understanding of its

properties and reaction protocols is essential for unlocking its full potential in these exciting

areas of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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